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Compound of Interest

Compound Name: 2-(2-Chlorophenyl)ethylamine

Cat. No.: B079778

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and does not constitute
professional safety advice. Always consult the most current Safety Data Sheet (SDS) from your
supplier and adhere to all institutional and regulatory safety protocols before handling any
chemical.

Introduction

2-(2-Chlorophenyl)ethylamine is a substituted phenethylamine compound of interest to
researchers in medicinal chemistry and drug development. Its structure, featuring a chlorinated
phenyl ring, imparts specific chemical properties that make it a useful building block in the
synthesis of various target molecules. However, like many reactive organic compounds, it
presents potential hazards that necessitate careful handling and storage to ensure the safety of
laboratory personnel and the integrity of research. This guide provides an in-depth overview of
the safety considerations, handling procedures, and storage requirements for 2-(2-
chlorophenyl)ethylamine.

Physical and Chemical Properties

Proper handling and storage procedures are informed by the physical and chemical properties
of a substance. The following table summarizes the key properties of 2-(2-
chlorophenyl)ethylamine.
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Property Value Source(s)
Molecular Formula CsH10CIN [1112]
Molecular Weight 155.62 g/mol [1][2]
Appearance Clear, slightly yellow liquid [1]

Odor Amine-like [1]

Boiling Point 120 °C at 15 mmHg [1][2]
Density 1.106 g/cm3 at 25 °C [1112]
Refractive Index n20/D 1.551 (lit.) [2]

Flash Point 109 °C (228.2 °F) - closed cup [2]

CAS Number 13078-80-3 [1][2]

Hazard Identification and Toxicological Information

While comprehensive toxicological data for 2-(2-chlorophenyl)ethylamine is not available, the
existing information indicates that it should be handled as a hazardous substance. The primary
hazards are associated with its corrosive and irritant properties.[1]
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Hazard Description Source(s)

) Causes severe skin burns and
Skin Contact o [3]
irritation.

Causes serious eye damage
Eye Contact and irritation. May cause [1][3]

chemical conjunctivitis.

Causes respiratory tract
Inhalation irritation. Can produce delayed  [1]

pulmonary edema.

May cause gastrointestinal
Ingestion irritation with nausea, vomiting,  [1]

and diarrhea.

L Skin Corrosion/Irritation,
GHS Classification [2]
Category 1B

Note: The toxicological properties of this substance have not been fully investigated.[1] Effects
of exposure may be delayed.

Safety and Handling Protocols

Adherence to strict safety protocols is paramount when working with 2-(2-
chlorophenyl)ethylamine. The following section outlines detailed procedures for handling this
compound in a laboratory setting.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the planned experiment should be
conducted to determine the appropriate level of PPE. The following are minimum requirements:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against
splashes.

» Hand Protection: Wear appropriate chemical-resistant gloves (e.qg., nitrile, neoprene). Inspect
gloves for any signs of degradation or perforation before and during use.
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» Skin and Body Protection: A lab coat or chemical-resistant apron must be worn. For larger
quantities or procedures with a higher risk of splashing, chemical-resistant coveralls may be
necessary. Ensure that legs and feet are covered with long pants and closed-toe shoes.

o Respiratory Protection: All handling of 2-(2-chlorophenyl)ethylamine should be conducted
in a certified chemical fume hood to avoid inhalation of vapors. If a fume hood is not
available or if there is a risk of exceeding exposure limits, a properly fitted respirator with an
appropriate cartridge is required.

General Handling Procedures

» Ventilation: Always handle 2-(2-chlorophenyl)ethylamine in a well-ventilated area,
preferably within a chemical fume hood.

e Avoiding Contact: Take all necessary precautions to avoid direct contact with the skin, eyes,
and clothing.

e Aerosol and Vapor Generation: Procedures that may generate aerosols or vapors should be
conducted with additional containment measures.

e Hygiene Practices: Wash hands thoroughly with soap and water after handling the
compound, even if gloves were worn. Do not eat, drink, or smoke in areas where this
chemical is handled or stored.

e Quantity: Use the smallest amount of the chemical necessary for the experiment.

Experimental Workflow for Handling Liquid Reagents

The following diagram outlines a standard workflow for safely handling hazardous liquid
chemicals like 2-(2-chlorophenyl)ethylamine.
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Caption: Standard laboratory workflow for handling hazardous liquid chemicals.
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Storage and Stability

Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.

Storage Aspect Recommendation Source(s)
] Store in a tightly closed
Container ) [1]
container.
Temperature Store in a cool, dry place. [1]
Ventilation Store in a well-ventilated area. [1]

Incompatible Substances

Store away from acids, acid
anhydrides, acid chlorides,
chloroformates, and strong

oxidizing agents.

[1]

Stability

Stable at room temperature in
closed containers under
normal storage and handling

conditions.

[1]

Hazardous Decomposition

Products

Hydrogen chloride, nitrogen
oxides, carbon monoxide,
carbon dioxide, and other
irritating and toxic fumes and
gases may be generated

during a fire.

[1]

Accidental Release and Emergency Procedures

In the event of an accidental release or exposure, prompt and appropriate action is critical.

Spill Response
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Evacuate Immediate Area Notify Supervisor & EHS

Click to download full resolution via product page
Caption: Emergency response workflow for a chemical spill.
Spill Cleanup Procedure:
o Evacuate: Immediately evacuate the area of the spill.

» Notify: Inform your supervisor and the institution's Environmental Health and Safety (EHS)
department.

e Ventilate: Ensure the area is well-ventilated, if safe to do so.
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o Containment: For small spills, and only if you are trained to do so, use an absorbent, non-
combustible material such as earth, sand, or vermiculite to contain the spill.

e Cleanup: Carefully collect the absorbed material and place it into a suitable, labeled
container for hazardous waste disposal.

» Decontamination: Clean the spill area with an appropriate solvent, followed by soap and
water.

First Aid Measures

The following diagram outlines the immediate first aid steps to be taken in case of exposure.
Medical attention should be sought immediately in all cases of exposure.
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Caption: First aid response for exposure to 2-(2-chlorophenyl)ethylamine.

o After Skin Contact: Immediately flush skin with plenty of soap and water for at least 15
minutes while removing contaminated clothing and shoes. Get medical aid immediately.[1]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b079778?utm_src=pdf-body-img
https://www.benchchem.com/product/b079778?utm_src=pdf-body
https://www.chemicalbook.com/ProductMSDSDetailCB0472566_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079778?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately.[1]

» After Inhalation: Remove from exposure to fresh air immediately. If not breathing, give
artificial respiration. If breathing is difficult, give oxygen. Get medical aid immediately.[1]

 After Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse mouth and
drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.
Get medical aid immediately.[1]

Disposal Considerations

Chemical waste must be disposed of in accordance with all local, state, and federal
regulations. Contact your institution's EHS department for specific guidance on the disposal of
2-(2-chlorophenyl)ethylamine and any contaminated materials. Do not dispose of this
chemical down the drain.

Conclusion

2-(2-Chlorophenyl)ethylamine is a valuable research chemical that requires careful and
informed handling. By understanding its physical and chemical properties, potential hazards,
and by adhering to the stringent safety, handling, and storage protocols outlined in this guide,
researchers can minimize risks and ensure a safe laboratory environment. Always prioritize
safety and consult the appropriate resources before commencing any work with this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Storage of 2-(2-
Chlorophenyl)ethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b079778#safety-handling-and-storage-of-2-2-
chlorophenyl-ethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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